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Compound of Interest

Compound Name: 3-Methyl-3-heptene

Cat. No.: B12104563 Get Quote

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 3-Methyl-3-heptene (CAS No. 7300-03-0). The following

information is critical for researchers, scientists, and drug development professionals to ensure

laboratory safety and minimize risk. Adherence to these guidelines is mandatory when working

with this compound.

Hazard Summary: 3-Methyl-3-heptene is a highly flammable liquid and vapor that can be fatal

if swallowed and enters the airways, and it may cause skin irritation.[1][2]

Physicochemical and Hazard Data
A summary of the key quantitative data for 3-Methyl-3-heptene is provided below. This

information is crucial for a proper risk assessment prior to handling.
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Property Value Reference(s)

Molecular Formula C₈H₁₆ [3][4]

Molecular Weight 112.21 g/mol [3][4][5]

Boiling Point 121 °C [4][6]

Flash Point 9 °C [4]

Density 0.73 g/cm³ [4][6]

GHS Hazard Statements H225, H304, H315 [1][2]

Signal Word Danger [1]

Personal Protective Equipment (PPE)
The selection and proper use of appropriate PPE is the primary defense against chemical

exposure. All personnel handling 3-Methyl-3-heptene must use the following equipment:
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PPE Category Item Material/Standard Specification

Eye and Face

Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 certified

A face shield should

be worn in situations

with a higher risk of

splashing.[7]

Hand Protection
Chemical-Resistant

Gloves
Nitrile or Viton®

Nitrile or Viton®

gloves are

recommended for

incidental contact. For

extended contact or

immersion, Viton® is

preferred. Always

inspect gloves for

degradation or

punctures before use

and change them

frequently.[7]

Body Protection
Flame-Retardant

Laboratory Coat

Nomex® or treated

cotton

Must be made of a

non-flammable

material. Standard

polyester lab coats

are not suitable as

they can melt and

adhere to the skin in a

fire.[7] Long-sleeved

gowns with tight-fitting

cuffs that close in the

back are

recommended.[8]

Respiratory Protection NIOSH-approved

Respirator

Organic vapor

cartridges

Not generally required

for small-scale use in

a properly functioning

chemical fume hood.

A risk assessment

should be performed
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to determine the need

for respiratory

protection if working

outside of a fume

hood or with large

quantities.[7]

Footwear Closed-toe Shoes Non-porous material

Shoes must be made

of a non-porous

material to protect

against spills.[7]

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls and Preparation:

All handling of 3-Methyl-3-heptene must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood to minimize the inhalation of vapors.[7]

Ensure an eyewash station and safety shower are readily accessible.

Remove all potential ignition sources, such as open flames, hot plates, and spark-producing

equipment, from the immediate vicinity.[9]

Use explosion-proof electrical, ventilating, and lighting equipment.[9]

All metal parts of the equipment must be grounded to avoid ignition of vapors by static

electricity discharge.[9]

2. Chemical Handling:

Wear all required PPE as specified in the table above.

Use only non-sparking tools when opening or handling containers.[1][9]

Keep the container tightly closed when not in use to prevent the release of flammable

vapors.[1]
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Avoid breathing vapors or mist.[1]

Avoid contact with skin and eyes.[1]

Any heating of the substance must be conducted using a safe source like a heating mantle

or water bath, never an open flame.[7]

3. Emergency Procedures:

Spill: For small spills contained within a chemical fume hood, use an absorbent material to

clean up the spill. Place the used absorbent in a sealed bag and dispose of it as hazardous

solid waste. For larger spills, evacuate the area and contact your institution's emergency

response team.[7]

Fire: Use a Class B (e.g., CO₂ or dry chemical) fire extinguisher. Do not use water as it may

spread the flammable liquid.[7]

First Aid:

If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.[1]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or

shower.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and consult a doctor.[1]

Handling Workflow Diagram
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Caption: Workflow for safely handling 3-Methyl-3-heptene.
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Disposal Plan: Step-by-Step Protocol
The proper disposal of 3-Methyl-3-heptene is crucial to ensure a safe working environment

and maintain regulatory compliance. As a flammable liquid, it must be disposed of as

hazardous waste.[10][11]

1. Personal Protective Equipment (PPE) and Safety:

Eye Protection: Wear chemical safety goggles or a face shield.[11]

Hand Protection: Use chemically resistant gloves (e.g., nitrile).[11]

Body Protection: Wear a flame-retardant lab coat.[11]

Work Area: Conduct all waste handling within a certified chemical fume hood.[11]

Ignition Sources: Ensure there are no potential ignition sources in the vicinity.[11]

2. Waste Segregation and Collection:

Do not mix 3-Methyl-3-heptene with other waste streams, particularly incompatible

chemicals such as oxidizers.[11][12]

Collect the waste in a designated, properly labeled, and sealable container. The container

should be made of a material compatible with flammable hydrocarbons.[11]

3. Waste Container Labeling and Storage:

The container must be clearly labeled with the words "HAZARDOUS WASTE" and the full

chemical name, "3-Methyl-3-heptene".[13]

Keep the waste container tightly capped at all times, except when adding waste.[13]

Store the sealed waste container in a designated satellite accumulation area. This area

should be a well-ventilated, cool, and dry location away from direct sunlight and heat

sources.[11]

4. Final Disposal:
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Complete all required hazardous waste manifests or tags as per your institution's and local

regulations.[11]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup

and disposal.

Important Considerations:

Never dispose of 3-Methyl-3-heptene by pouring it down the drain or discarding it with

regular trash. This can lead to environmental contamination and create a fire or explosion

hazard.[11]

Do not mix hazardous and non-hazardous waste.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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